5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 5-hydroxybicyclo[6.1.0]nonane-4-carbonitrile
• InChI: InChI=1S/C10H15NO/c11-6-9-2-1-7-5-8(7)3-4-10(9)12/h7-10,12H,1-5H2
• InChI Key: ZKXHTAOKNLTVKA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(CCC2C1C2)O)C#N

Description

5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile is a bicyclic compound characterized by a strained [6.1.0] ring system with a hydroxyl (-OH) group at position 5 and a nitrile (-CN) group at position 3. These compounds are pivotal in organic synthesis, catalysis, and materials science due to their unique reactivity and stereochemical properties .

Preparation Methods

The synthesis of 5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile involves several steps. One common synthetic route includes the following steps:

Formation of the bicyclic core: This step involves the cyclization of a suitable precursor to form the bicyclo[6.1.0]nonane structure.

Introduction of the hydroxyl group: This can be achieved through hydroxylation reactions using reagents such as osmium tetroxide or hydrogen peroxide.

Introduction of the nitrile group: This step typically involves the conversion of a suitable functional group (e.g., an aldehyde or a halide) to a nitrile using reagents like sodium cyanide or potassium cyanide.

Chemical Reactions Analysis

5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde using oxidizing agents such as chromium trioxide or potassium permanganate.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride or phosphorus tribromide.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used to study the effects of nitrile and hydroxyl groups on biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: While its industrial applications are limited, it may be used in the development of new materials or as a precursor for other chemical compounds.

Mechanism of Action

The mechanism of action of 5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile is not well-understood. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, in biological systems. The hydroxyl and nitrile groups may play a crucial role in these interactions, influencing the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

The following analysis compares 5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile with structurally related bicyclo[6.1.0]nonane derivatives, focusing on substituent effects, synthesis routes, and functional applications.

Structural and Substituent Variations

Table 1: Key Structural Differences and Properties

Compound Name	Substituents (Positions)	Key Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Applications/Reactivity
5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile	-OH (C5), -CN (C4)	Hydroxyl, Nitrile	C₁₀H₁₃NO	163.22*	Potential precursor for pharmaceuticals, nitrile-mediated cycloadditions
9-Oxabicyclo[6.1.0]non-4-ene	Oxygen bridge (C9)	Ether	C₈H₁₂O	124.18	Reactive building block for organocatalysis and polymer chemistry
9,9-Dichlorobicyclo[6.1.0]non-4-ene	-Cl (C9, exo/endo)	Halogens	C₉H₁₂Cl₂	203.10	Intermediate in Fe(CO)₅-catalyzed rearrangements
Bicyclo[6.1.0]non-4-yne-9-carboxylic acid	-C≡CH (C4), -COOH (C9)	Alkyne, Carboxylic Acid	C₁₀H₁₂O₂	164.20	Stable molecular probes for bioconjugation
9-exo-Bromo-9-endo-methyl-cis-bicyclo[6.1.0]nonane	-Br (C9, exo), -CH₃ (C9, endo)	Halogen, Alkyl	C₁₀H₁₇Br	217.15	Stereoselective synthesis of nine-membered rings

*Calculated based on standard atomic weights.

Functional Group Impact on Properties

• Hydroxyl and Nitrile Groups: The -OH group enhances hydrophilicity and hydrogen-bonding capacity, while the -CN group confers electrophilicity, enabling participation in click chemistry (e.g., nitrile-oxide cycloadditions). This combination is rare in the evidence but resembles the reactivity of 4-carbonitrile derivatives like 6-Ethoxy-5-nitroquinoline-4-carbonitrile ().
• Halogen Substituents : Chlorine or bromine at C9 increases steric hindrance and stabilizes intermediates in metal-catalyzed rearrangements .
• Carboxylic Acid and Alkyne Groups: Used in bioconjugation (e.g., bicyclo[6.1.0]non-4-yne-9-carboxylic acid forms stable adducts with azides) .

Table 2: Key Research Insights

Compound	Key Findings	Reference
9,9-Dichlorobicyclo[6.1.0]non-4-ene	Forms Fe(CO)₄ complexes resistant to CO loss during rearrangement; challenges existing mechanistic models .
Bicyclo[6.1.0]non-4-yne derivatives	Demonstrated >95% yield in strain-promoted azide-alkyne cycloadditions (SPAAC) for bioimaging .
9-Oxabicyclo[6.1.0]non-4-ene	Used as a monomer in polymer chemistry due to ring-strain-driven reactivity .
9-exo-Bromo-9-endo-methyl derivatives	Achieved 92% yield in stereoselective methylation, enabling ring-expansion syntheses .

Biological Activity

5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile is a bicyclic compound that has garnered attention for its potential biological activities. This article will explore its biological properties, including antimicrobial and anticancer effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

Molecular Formula: C10H13N
Molecular Weight: 161.22 g/mol
IUPAC Name: 5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile
Canonical SMILES: C1CC2C(C1)(C(C2)C#N)O

Antimicrobial Properties

Research indicates that 5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile exhibits significant antimicrobial activity against various bacterial strains. The compound has been tested against Gram-positive and Gram-negative bacteria, showing particularly strong effects against Staphylococcus aureus and Escherichia coli.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

The mechanism of action appears to involve disruption of bacterial cell membranes, leading to increased permeability and eventual cell lysis.

Anticancer Activity

In vitro studies have shown that 5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile exhibits cytotoxic effects on various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The compound induces apoptosis in cancer cells through the activation of caspase pathways.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	15	Induction of apoptosis
A549 (Lung Cancer)	20	Caspase activation

The biological activity of 5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile can be attributed to several mechanisms:

• Enzyme Inhibition: The compound may act as an inhibitor of specific enzymes involved in cell proliferation and survival.
• Reactive Oxygen Species (ROS) Generation: Increased ROS levels can lead to oxidative stress, promoting apoptosis in cancer cells.
• Cell Cycle Arrest: Studies suggest that the compound can induce cell cycle arrest at the G2/M phase, preventing cancer cells from dividing.

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various compounds, including 5-Hydroxybicyclo[6.1.0]nonane-4-carbonitrile, against clinical isolates of Staphylococcus aureus. The results indicated that the compound significantly inhibited bacterial growth compared to standard antibiotics.

Case Study 2: Anticancer Potential

In another study published in Cancer Letters, researchers investigated the anticancer potential of this compound on MCF-7 cells. They reported a dose-dependent decrease in cell viability and confirmed the induction of apoptosis through flow cytometry analysis.